Cas no 92642-58-5 (a-D-gluco-2-Heptulopyranose,1-deoxy-, 2-(dihydrogen phosphate))

• Product Name: a-D-gluco-2-Heptulopyranose,1-deoxy-, 2-(dihydrogen phosphate)
• CAS No: 92642-58-5
• MF: C₇H₁₅O₉P
• MW: 274.162364244461
• CID: 803910
• PubChem ID: 124823
• Update Time: 2025-04-19

a-D-gluco-2-Heptulopyranose,1-deoxy-, 2-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• a-D-gluco-2-Heptulopyranose,1-deoxy-, 2-(dihydrogen phosphate)
• [3-(3-carboxy-2-oxochromen-8-yl)-2-methoxypropyl]mercury,hydrate
• 1-deoxygluco-heptulose 2-phosphate
• Q27095022
• Heptulose 2-phosphate
• SCHEMBL4312544
• H2P
• 1-deoxy-2-O-phosphono-alpha-D-gluco-hept-2-ulopyranose
• Heptulose-2-P
• 1-Deoxy-2-O-phosphonohept-2-ulopyranose
• 1-Deoxy-D-gluco-heptulose 2-phosphate
• DTXSID70919034
• Heptulose-2-Phosphate
• 6gpb
• 92642-58-5
• [(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-methyloxan-2-yl] dihydrogen phosphate
• DB04195
• alpha-D-gluco-2-Heptulopyranose, 1-deoxy-, 2-(dihydrogen phosphate)
• NS00070163

• Inchi： 1S/C7H15O9P/c1-7(16-17(12,13)14)6(11)5(10)4(9)3(2-8)15-7/h3-6,8-11H,2H2,1H3,(H2,12,13,14)/t3-,4-,5+,6-,7-/m1/s1
• InChI Key： QZBAZODTRUGOQS-XUUWZHRGSA-N
• SMILES： P(=O)(O)(O)O[C@]1(C)[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 274.045
• Monoisotopic Mass: 274.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.79
• Boiling Point: 572.4°C at 760 mmHg
• Flash Point: 300°C
• Refractive Index: 1.593